Cas no 920008-51-1 (1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-)
920008-51-1 structure
Product Name:1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-
CAS No:920008-51-1
MF:C8H9ClO3
MW:188.608261823654
CID:759932
PubChem ID:16099543
Update Time:2025-04-19
1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-
- 4-chloro-3-methoxy-5-methylbenzene-1,2-diol
- 920008-51-1
- Alcalinaphenol A
- CHEBI:208051
- DTXSID00582710
-
- Inchi: 1S/C8H9ClO3/c1-4-3-5(10)7(11)8(12-2)6(4)9/h3,10-11H,1-2H3
- InChI Key: DBCPLBFOMOFSCE-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=CC=1C)O)O)OC
Computed Properties
- Exact Mass: 188.0240218g/mol
- Monoisotopic Mass: 188.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.7Ų
1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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